Cas no 2680818-36-2 (tert-butyl N-4-bromo-6-(trifluoromethyl)pyridin-3-ylcarbamate)

• Product Name: tert-butyl N-4-bromo-6-(trifluoromethyl)pyridin-3-ylcarbamate
• CAS No: 2680818-36-2
• MF: C₁₁H₁₂BrF₃N₂O₂
• MW: 341.12439250946
• CID: 5626182
• PubChem ID: 165926580
• Update Time: 2025-05-21

tert-butyl N-4-bromo-6-(trifluoromethyl)pyridin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28297160
• tert-butyl N-[4-bromo-6-(trifluoromethyl)pyridin-3-yl]carbamate
• 2680818-36-2
• tert-butyl N-4-bromo-6-(trifluoromethyl)pyridin-3-ylcarbamate

• Inchi： 1S/C11H12BrF3N2O2/c1-10(2,3)19-9(18)17-7-5-16-8(4-6(7)12)11(13,14)15/h4-5H,1-3H3,(H,17,18)
• InChI Key： ILOMGUVTONZRRF-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=NC=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 340.00342g/mol
• Monoisotopic Mass: 340.00342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-butyl N-4-bromo-6-(trifluoromethyl)pyridin-3-ylcarbamate

Introduction to tert-butyl N-4-bromo-6-(trifluoromethyl)pyridin-3-ylcarbamate (CAS No. 2680818-36-2)

tert-butyl N-4-bromo-6-(trifluoromethyl)pyridin-3-ylcarbamate, with the CAS number 2680818-36-2, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl carbamate group, a bromo substituent, and a trifluoromethyl group, which collectively contribute to its potential biological activities and applications.

The chemical structure of tert-butyl N-4-bromo-6-(trifluoromethyl)pyridin-3-ylcarbamate is particularly noteworthy due to its functional groups. The tert-butyl carbamate moiety is known for its stability and ability to modulate the reactivity of the nitrogen atom, making it a valuable protecting group in synthetic chemistry. The bromo substituent provides a handle for further functionalization through various coupling reactions, such as Suzuki-Miyaura cross-coupling, which is widely used in the synthesis of complex organic molecules. The trifluoromethyl group, on the other hand, imparts significant electronic and steric effects, influencing the compound's physicochemical properties and biological activity.

In recent years, tert-butyl N-4-bromo-6-(trifluoromethyl)pyridin-3-ylcarbamate has been extensively studied for its potential as an intermediate in the synthesis of novel pharmaceuticals. One of the key areas of research has been its use in the development of inhibitors for various enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against specific kinases, which are implicated in several diseases, including cancer and inflammatory disorders.

The bromo substituent in tert-butyl N-4-bromo-6-(trifluoromethyl)pyridin-3-ylcarbamate makes it an attractive starting material for the synthesis of bioactive compounds through palladium-catalyzed cross-coupling reactions. These reactions allow for the introduction of a wide range of functional groups, thereby expanding the chemical diversity and biological profile of the resulting molecules. This versatility has led to its use in high-throughput screening campaigns to identify lead compounds with desired biological activities.

The trifluoromethyl group in tert-butyl N-4-bromo-6-(trifluoromethyl)pyridin-3-ylcarbamate is known to enhance lipophilicity and metabolic stability, which are crucial factors in drug design. These properties can improve the pharmacokinetic profile of drug candidates, leading to better oral bioavailability and reduced clearance rates. Additionally, the trifluoromethyl group can influence receptor binding affinity and selectivity, making it a valuable tool in optimizing lead compounds for therapeutic applications.

In addition to its role as an intermediate in drug discovery, tert-butyl N-4-bromo-6-(trifluoromethyl)pyridin-3-ylcarbamate has also been explored for its potential as a probe molecule in biochemical studies. Its unique structure allows it to serve as a scaffold for designing fluorescent probes and other imaging agents that can be used to study cellular processes and disease mechanisms. For example, researchers have utilized derivatives of this compound to develop probes that selectively bind to specific protein targets, providing insights into their function and localization within cells.

The synthesis of tert-butyl N-4-bromo-6-(trifluoromethyl)pyridin-3-ylcarbamate typically involves multi-step procedures that leverage modern synthetic techniques. One common approach involves the reaction of 4-bromo-6-(trifluoromethyl)pyridin-3amine with tert-butyl chloroformate under basic conditions. This method provides high yields and excellent purity, making it suitable for large-scale production. Advances in catalytic methods have further simplified the synthesis process, reducing costs and environmental impact.

In conclusion, tert-butyl N-4-bromo-6-(trifluoromethyl)pyridin-3-ylcarbamate (CAS No. 2680818-36-2) is a highly versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal candidate for the development of novel therapeutics and biochemical probes. Ongoing research continues to uncover new applications and optimize its use in various scientific disciplines.